Cas no 1805569-46-3 (5-Bromo-2-nitronicotinonitrile)

• Product Name: 5-Bromo-2-nitronicotinonitrile
• CAS No: 1805569-46-3
• MF: C₆H₂BrN₃O₂
• MW: 228.002979755402
• CID: 4803261
• Update Time: 2023-08-17

5-Bromo-2-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-nitronicotinonitrile

• Inchi： 1S/C6H2BrN3O2/c7-5-1-4(2-8)6(9-3-5)10(11)12/h1,3H
• InChI Key： PSVHQUVEOVJVSC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#N)=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5